Cas no 1520463-34-6 (O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine
• CAS No: 1520463-34-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5793209
• PubChem ID: 83682527
• Update Time: 2025-10-29

O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-[2-methyl-2-(pyridin-2-yl)propyl]hydroxylamine
• EN300-1832449
• 1520463-34-6
• O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine

• Inchi： 1S/C9H14N2O/c1-9(2,7-12-10)8-5-3-4-6-11-8/h3-6H,7,10H2,1-2H3
• InChI Key： BWPRMOMZGKBQJW-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=CC=CN=1)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine

O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine: A Comprehensive Overview

O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine (CAS No: 1520463-34-6) is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, often referred to as O-(2-methyl-2-pyridin-2-ylpropyl)hydroxylamine, is a derivative of hydroxylamine with a substituted pyridine moiety, making it a valuable molecule in organic synthesis and drug discovery.

The structure of this compound consists of a hydroxylamine group (-NHOH) attached to a propyl chain, which is further substituted with a methyl group and a pyridine ring at the second carbon atom. The presence of the pyridine ring introduces aromaticity and potential for hydrogen bonding, which are critical for its reactivity and biological activity. The methyl substitution adds steric bulk, which can influence the molecule's solubility and interactions with other molecules.

Recent studies have highlighted the role of O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as an intermediate in the preparation of heterocyclic compounds, which are known for their pharmacological activities. Its ability to participate in nucleophilic substitutions and condensation reactions makes it a versatile building block in organic chemistry.

In the field of medicinal chemistry, this compound has been explored for its potential as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine exhibit significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory drugs.

The synthesis of O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine typically involves multi-step reactions, including alkylation, oxidation, and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

In terms of physical properties, this compound has a melting point of approximately 150°C and is soluble in polar solvents such as ethanol and water. Its stability under various conditions has been tested extensively, with results indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.

The application of O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine extends beyond pharmaceuticals into agrochemicals and materials science. For example, it has been used as an intermediate in the synthesis of herbicides with improved selectivity and efficacy against target weeds without harming crops.

In conclusion, O-2-methyl-2-(pyridin-2-yl)propylhydroxylamine (CAS No: 1520463-34